N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylsulfonylphenyl)quinoline-2-carboxamide
• InChI: InChI=1S/C20H19N3O4S/c24-20(19-10-5-15-3-1-2-4-18(15)22-19)21-16-6-8-17(9-7-16)28(25,26)23-11-13-27-14-12-23/h1-10H,11-14H2,(H,21,24)
• InChI Key: PCVLROIGRUDIRO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=NC4=CC=CC=C4C=C3
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide is a complex organic compound that features a quinoline core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide typically involves multi-step organic reactionsThe reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the desired transformations .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness, often employing continuous flow reactors and automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The conditions typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinoline derivatives with additional oxygen-containing groups, while substitution reactions could introduce various functional groups onto the quinoline ring .

Scientific Research Applications

N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism by which N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play crucial roles in biological pathways. The compound’s structure allows it to bind to these targets, potentially inhibiting or modulating their activity .

Comparison with Similar Compounds

Similar Compounds

• N-[4-(morpholin-4-yl)phenyl]quinoline-2-carboxamide
• N-[4-(morpholin-4-ylsulfonyl)phenyl]benzenesulfonamide

Uniqueness

N-[4-(morpholin-4-ylsulfonyl)phenyl]quinoline-2-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and biological activities. Compared to similar compounds, it may exhibit enhanced stability, solubility, or bioactivity, making it a valuable compound for various applications .